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Compound of Interest

Compound Name: Hedione

Cat. No.: B1676446

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemicals are paramount to ensuring laboratory safety and environmental
protection. Hedione (Methyl dihydrojasmonate), while a valuable compound in fragrance and
flavor research, is classified as harmful to aquatic life with long-lasting effects, necessitating
specific disposal procedures.[1] Adherence to these guidelines is crucial to mitigate
environmental impact and maintain regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, ensure that appropriate Personal Protective
Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, is worn.
Handle Hedione in a well-ventilated area, such as a fume hood, to avoid inhalation of vapors.
[2] In case of a spill, absorb the material with an inert substance like vermiculite, dry sand, or
earth.[1][3] Do not allow the spilled material to enter drains or waterways.[1][2][3][4]

Step-by-Step Disposal Protocol

The disposal of Hedione and its containers must be treated as hazardous waste and managed
in accordance with all applicable local, regional, and national regulations.[1][4][5][6]

o Waste Collection:

o Collect waste Hedione, including unused or expired material, in a dedicated, properly
labeled, and sealed container.
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o For liquid waste, use a leak-proof container.

o For solid waste, such as contaminated absorbent materials from a spill cleanup, use a
designated hazardous waste container.[1]

o Container Management:

o Empty containers that previously held Hedione may still contain product residues and
should be treated as hazardous waste.[1][4]

o Do not reuse empty containers.

o Empty containers should be taken to an approved waste handling site for recycling or
disposal.[1][4]

e Prohibited Disposal Methods:

o Do not discharge Hedione into drains, sewers, or water courses.[3][4]

o Do not dispose of Hedione or its containers in regular trash.

o Do not allow the chemical to contaminate ponds, waterways, or ditches.[1][4]
» Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.

Quantitative Data on Hedione

For reference, the following table summarizes key identification and hazard information for
Hedione.
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Property Value
CAS Number 24851-98-7
FEMA Number 3408

Hazard Statement

H316: Causes mild skin irritation

H402: Harmful to aquatic life

H412: Harmful to aquatic life with long lasting

effects

Precautionary Statement

P273: Avoid release to the environment

P501: Dispose of contents/container in
accordance with

local/regional/national/international regulations

Source: Safety Data Sheets[1]

Hedione Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Hedione waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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